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Lanatoside C at a Glance

The table below summarizes key information about Lanatoeside C from the search results.

Aspect Description

Origin & Class Naturally derived cardiac glycoside from the plant Digitalis lanata [1] [2] [3].
Original Medical Approved for treating heart conditions like congestive heart failure and cardiac
Use arrhythmias [1] [4] [3].

Repurposing Investigation as a broad-spectrum anticancer agent [4] [5].

Focus

Documented Anticancer Mechanisms of Action

Preclinical studies indicate that Lanatoside C fights cancer through multiple pathways, as illustrated below.
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Key molecular mechanisms of Lanatoside C in cancer cells.

Detailed Experimental Methodologies

The following tables summarize the core experimental designs used to characterize Lanatoside C's

anticancer effects in preclinical studies.

In Vitro Assays for Efficacy and Mechanisms

Assay Type Key Measurement Example Protocol Summary
Cytotoxicity & IC50 values, G150 (50% Cells treated with dose ranges of Lanatoside
Proliferation growth inhibition) C for 24-48h; viability assessed via MTT or
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Assay Type

Key Measurement

Example Protocol Summary

Apoptosis Detection

Cell Cycle Analysis

Mitochondrial
Membrane Potential
(MMP)

Western Blotting

Reactive Oxygen
Species (ROS)

Phosphatidylserine
externalization, DNA
fragmentation

DNA content per cell

SRB assay [1] [6].

Cells stained with Annexin V-FITC and
Propidium lodide (PI) for flow cytometry, or
TUNEL assay for fluorescence microscopy [1]

[71

Ethanol-fixed cells stained with Pl and

analyzed by flow cytometry to determine
population in GO/G1, S, and G2/M phases [6].

Cells stained with Rhodamine 123 or JC-1
dye; fluorescence intensity measured by flow
cytometry [1] [7].

Loss of MMP as early
apoptosis indicator

Protein expression and
phosphorylation

Cell lysates probed with antibodies against
targets like cleaved caspases, p-STAT3, p-
AKT, Bcl-2 family proteins [1] [7] [6].
Intracellular ROS levels Cells incubated with DCFH-DA dye;
fluorescence intensity measured due to ROS
oxidation [7].

In Vivo Models for Efficacy Validation

Model Aspect

Description

Animal Model

Tumor Induction

Dosing &
Administration

Severe combined immunodeficient (SCID) or nude mice [1] [7].

Subcutaneous xenograft via injection of human cancer cells (e.g., Hep3B liver
cancer, cholangiocarcinoma cells) [1] [7].

Intraperitoneal injection of Lanatoside C (e.g., 2.5 mg/kg) once tumor volume
reaches ~100 mm3 [1].
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Model Aspect Description

Efficacy Endpoints Tumor volume measurement (calculated as L x W2/2), body weight monitoring
for toxicity, tumor growth inhibition [1] [7].

Molecular Analysis Immunohistochemistry of excised tumors to confirm target modulation (e.g.,
decreased STAT3, increased caspase-3) [7].

Information Limitations and Next Steps

A complete pharmacokinetic profile for Lanatoside C is not available in the searched literature. As a next

step, you can:

e Consult specialized databases: Search PubMed and Google Scholar for terms like "Lanatoside C
ADME," "Lanatoside C pharmacokinetics,” and "Lanatoside C metabolism."

¢ Review cardiac glycoside data: Examine pharmacokinetic data for structurally related compounds
like digoxin, as Lanatoside C is a precursor. This can provide a useful reference point [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Lanatoside C pharmacokinetics]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b532413#lanatoside-c-pharmacokinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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